2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid

• Molecular Formula: C11H21NO5
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 4-methoxy-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• InChI: InChI=1S/C11H21NO5/c1-7(6-16-5)8(9(13)14)12-10(15)17-11(2,3)4/h7-8H,6H2,1-5H3,(H,12,15)(H,13,14)
• InChI Key: CKBHCNWEBFQTGW-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)C(C(=O)O)NC(=O)OC(C)(C)C

Description

2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid is a protected amino acid derivative of significant value in synthetic organic chemistry and life sciences research. Its core function is to serve as a crucial building block in the solid-phase and solution-phase synthesis of complex peptides and proteins. The tert-butoxycarbonyl (Boc) group is a cornerstone of amine protection strategies, as it is stable under basic conditions but can be cleanly removed under mild acidic conditions, such as with trifluoroacetic acid (TFA) or hydrochloric acid (HCl) . This allows for precise, step-by-step chain elongation in peptide construction without unwanted side reactions. The structure of this compound, featuring a methoxy group and a methyl group on the carbon chain, suggests its potential application in introducing unique steric and electronic properties into a peptide sequence. Such non-proteinogenic amino acid analogs are instrumental in structure-activity relationship (SAR) studies, medicinal chemistry efforts for drug discovery, and the design of enzyme inhibitors. Researchers may also employ this reagent in the synthesis of modified biomaterials and for probing biological mechanisms. As a standard practice for reagents of this class, it should be stored in a cool, dry place, protected from moisture, and handled in accordance with laboratory safety protocols . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid typically involves the reaction of the corresponding amino acid with di-tert-butyl dicarbonate (Boc2O) in the presence of a base such as sodium hydroxide or 4-dimethylaminopyridine (DMAP). The reaction can be carried out in various solvents, including water, tetrahydrofuran (THF), and acetonitrile (MeCN), at ambient temperature or slightly elevated temperatures .

Industrial Production Methods

In industrial settings, the synthesis of Boc-protected amino acids often employs flow microreactor systems, which offer enhanced efficiency, versatility, and sustainability compared to traditional batch processes. These systems allow for precise control over reaction conditions, leading to higher yields and reduced waste .

Chemical Reactions Analysis

Types of Reactions

2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid can undergo various chemical reactions, including:

Deprotection: Removal of the Boc group using strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in organic solvents like dichloromethane or methanol

Substitution: The Boc-protected amine can participate in nucleophilic substitution reactions, where the Boc group provides steric hindrance and stability to the amine.

Common Reagents and Conditions

Deprotection: Common reagents include TFA, HCl, and oxalyl chloride in methanol.

Substitution: Reagents such as di-tert-butyl dicarbonate and DMAP are used for the protection step, while various nucleophiles can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions include the deprotected amine and various substituted derivatives, depending on the specific nucleophiles and reaction conditions used .

Scientific Research Applications

2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid has a wide range of applications in scientific research:

Chemistry: Used in the synthesis of peptides and other complex organic molecules, serving as a protecting group for amines.

Biology: Employed in the preparation of bioactive peptides and peptidomimetics, which are crucial for studying biological processes and developing new drugs.

Medicine: Utilized in the synthesis of pharmaceutical compounds, particularly those involving peptide-based drugs.

Industry: Applied in the production of specialty chemicals and materials, including ionic liquids and photoactive peptides

Mechanism of Action

The mechanism of action of 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid primarily involves the protection and deprotection of amine groups. The Boc group stabilizes the amine under basic conditions and can be easily removed under acidic conditions. The deprotection mechanism involves protonation of the carbonyl oxygen, followed by elimination of the tert-butyl group and decarboxylation to yield the free amine .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Variations in Patent Literature

The European Patent Application EP 4 374 877 A2 describes a structurally distinct analogue: 1-((tert-butoxycarbonyl)amino)cyclopentanecarboxylic acid. Unlike the linear butanoic acid backbone of the target compound, this cyclopentane-based derivative imposes conformational rigidity, which improves metabolic stability but reduces solubility in aqueous media. The synthesis employs similar Boc-protection strategies but diverges in cyclization steps .

Commercial Secondary Amine Derivatives

CymitQuimica’s catalog lists discontinued derivatives such as 4-Methyl-2-propylamino-thiazole-5-sulfonic acid ethylamide, which shares the Boc-protected amino group but incorporates a sulfonic acid ethylamide moiety. This substitution increases polarity and acidity (pKa ~2.5), contrasting with the weakly acidic carboxylic acid group (pKa ~4.5) of the target compound. Such differences influence their applications in buffer systems or as intermediates in sulfonamide drug synthesis .

Key Data Comparison

Compound	Backbone Structure	Key Substituents	Synthesis Method	Applications
Target Compound	Butanoic acid	C3: Methyl; C4: Methoxy	Alkylation, Boc-protection	Peptide synthesis, discontinued commercial use
Type D Inhibitors (CW1–CW10)	Propanoic acid	C3: 4-Iodophenyl	Cross-coupling, Boc-protection	Anticancer kinase inhibitors
1-((Boc)amino)cyclopentanecarboxylic acid	Cyclopentanecarboxylic acid	Cyclopentane ring	Cyclization, Boc-protection	Rigidified drug scaffolds
4-Methyl-2-propylamino-thiazole-5-sulfonic acid ethylamide	Thiazole-sulfonic acid	Thiazole ring, sulfonic acid ethylamide	Sulfonation, alkylation	Sulfonamide precursors

Research Findings and Implications

• Stereochemical Impact : The (R)- and (S)-configurations in Type D/L inhibitors demonstrate enantiomer-specific anticancer activity (IC50 values ranging 0.5–10 μM), whereas the target compound’s lack of chiral centers limits its direct therapeutic use .
• Solubility vs. Stability : The cyclopentane analogue’s rigid structure improves protease resistance but reduces aqueous solubility (logP ~2.8 vs. ~1.5 for the target compound), necessitating formulation adjustments .
• Commercial Discontinuation : The target compound’s discontinuation likely stems from synthetic challenges (e.g., regioselective methoxy introduction) or market preference for more stable alternatives like Boc-protected proline derivatives .

Biological Activity

2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid, commonly referred to as Boc-Val(3-OH), is a derivative of amino acids that exhibits diverse biological activities. This compound is significant in medicinal chemistry and biochemistry due to its potential applications in drug development and biochemical research. This article provides a comprehensive overview of its biological activity, synthesis, and applications based on a review of existing literature.

Chemical Structure and Properties

The molecular formula for 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid is $C_{11}H_{21}NO_5$. The compound features a tert-butoxycarbonyl (Boc) protecting group attached to the amino group, which enhances its stability and solubility in biological systems. The methoxy group contributes to its lipophilicity, which can influence its interaction with biological targets.

The biological activity of 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid is primarily attributed to its role as a substrate or inhibitor in enzymatic reactions. It has been shown to interact with various enzymes, potentially acting as a competitive inhibitor due to the structural similarity to natural substrates.

Antiviral Activity

Recent studies have highlighted the antiviral potential of compounds similar to 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid. For instance, derivatives with methoxy and chlorinated analogs have demonstrated significant inhibition of viral proteases, suggesting that this compound may possess similar properties .

Enzyme Interactions

The compound has been utilized in studies examining enzyme-substrate interactions, particularly in peptide synthesis. Its structure allows for incorporation into peptide chains, facilitating the study of protein folding and function .

Synthesis Methods

The synthesis of 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid can be achieved through several methods:

• Alkylation : Using a precursor such as 2-amino-3-methylbutanoic acid with a methoxy-containing reagent in the presence of a base like sodium hydride.
• Protection and Methylation : Protecting the amino group with a Boc group followed by selective methylation using methyl iodide and a strong base .

Case Study 1: Antiviral Efficacy

In a study evaluating the antiviral efficacy of methoxy-substituted compounds, it was found that specific derivatives exhibited potent inhibitory effects against Hepatitis B Virus (HBV). The structural modifications influenced their binding affinity to viral enzymes, highlighting the importance of functional groups in determining biological activity .

Case Study 2: Enzyme Inhibition

A research project focused on the inhibition of serine proteases demonstrated that compounds similar to 2-((Tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid could effectively inhibit enzyme activity at micromolar concentrations. The study established IC50 values indicating significant potential for therapeutic applications .

Comparative Analysis

Compound Name	Biological Activity	Key Findings
2-Amino-4-methoxy-3-methylbutanoic acid	Moderate	Lacks Boc protection; less stable
4-Methoxy-3-methylbutanoic acid	Low	No amino group; limited interactions
Boc-Val(3-OH)	High	Effective inhibitor; versatile in peptide synthesis

Q & A

Q. What are the standard synthetic routes for preparing 2-((tert-butoxycarbonyl)amino)-4-methoxy-3-methylbutanoic acid?

The synthesis typically involves sequential protection and coupling reactions. For analogous Boc-protected amino acids, tert-butoxycarbonyl (Boc) groups are introduced using Boc anhydride or Boc-OSu (succinimidyl carbonate) under basic conditions (e.g., sodium carbonate in DMF). Subsequent alkylation or coupling with methoxy-substituted precursors is performed, followed by acid-catalyzed deprotection (e.g., TFA) and purification via silica gel chromatography .

Q. How is the purity and structural integrity of this compound validated in academic research?

Analytical techniques include:

• HPLC : To assess purity (>95% threshold) using reverse-phase columns.
• NMR spectroscopy : ¹H and ¹³C NMR to confirm regiochemistry and stereochemistry (e.g., methoxy and methyl group positions).
• Mass spectrometry (HRMS or LC-MS) : To verify molecular weight and detect impurities .

Q. What solvent systems are optimal for recrystallizing this compound?

Mixed solvents like hexane/ethyl acetate (3:1 to 1:1 v/v) or dichloromethane/methanol are commonly used. Solubility tests under varying temperatures (0–25°C) help optimize crystal formation while minimizing Boc-group hydrolysis .

Advanced Research Questions

Q. How can researchers resolve contradictions in stereochemical assignments using NMR data?

For diastereomers or enantiomers:

• Chiral HPLC with polysaccharide-based columns (e.g., Chiralpak AD-H) separates enantiomers.
• 2D NMR (NOESY/ROESY) : Identifies spatial proximity of protons to distinguish between stereoisomers.
• VCD (Vibrational Circular Dichroism) : Provides absolute configuration data .

Q. What experimental designs evaluate the environmental fate of this compound?

Follow protocols from long-term environmental studies (e.g., Project INCHEMBIOL):

• Hydrolysis/photolysis : Expose to UV light (λ = 254–365 nm) in aqueous buffers (pH 4–9) to assess degradation.
• Microbial degradation : Use soil or wastewater microcosms to measure half-life under aerobic/anaerobic conditions.
• LC-MS/MS : Quantify degradation products and persistence .

Q. How can molecular docking predict interactions with biological targets?

• Target selection : Prioritize enzymes linked to inflammation or oxidative stress (e.g., COX-2, NADPH oxidase) based on structural analogs .
• Software : Use AutoDock Vina or Schrödinger Suite for docking simulations. Validate with SPR (Surface Plasmon Resonance) or enzymatic inhibition assays .

Q. What strategies mitigate racemization during solid-phase peptide synthesis (SPPS) with this compound?

• Coupling agents : Use HATU or DIC/Oxyma for reduced racemization vs. HOBt/DCC.
• Temperature control : Perform reactions at 0–4°C.
• Monitoring : Track enantiomeric excess via chiral HPLC after each coupling step .

Methodological Considerations

• Contradiction analysis : When NMR and LC-MS data conflict (e.g., unexpected byproducts), perform HSQC (Heteronuclear Single Quantum Coherence) NMR or isotope labeling to trace reaction pathways .
• Scale-up challenges : Optimize Boc-deprotection kinetics (TFA concentration, time) to avoid side reactions in large-scale syntheses .